1-methyl-5-((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carbonyl)-4-(thiophen-2-yl)pyridin-2(1H)-one

• IUPAC Name: 1-methyl-4-thiophen-2-yl-5-(4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-triene-12-carbonyl)pyridin-2-one
• InChI: InChI=1S/C20H18N4O2S/c1-23-10-15(13(8-19(23)25)18-3-2-6-27-18)20(26)24-12-4-5-17(24)14-9-21-11-22-16(14)7-12/h2-3,6,8-12,17H,4-5,7H2,1H3
• InChI Key: GKAGHESMMLYZDG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)C2=CC=CS2)C(=O)N3C4CCC3C5=CN=CN=C5C4
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol

Description

1-methyl-5-((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine-10-carbonyl)-4-(thiophen-2-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C20H18N4O2S and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing various pyrimidine derivatives due to their significance in medicinal chemistry and other applications. For instance, studies have involved the synthesis of pyrimidine derivatives using the Biginelli reaction, which is a one-pot synthesis method involving aldehyde, diketo compounds, and urea or thiourea in acidic medium. These synthesized compounds have been characterized by spectroscopic techniques such as IR, 1H NMR, and mass spectroscopy, indicating the method's efficiency in generating targeted heterocyclic compounds with potential biological activities (Rathod & Solanki, 2018).

Biological Activities

The synthesized pyrimidine derivatives have been evaluated for various biological activities, including antimicrobial and anti-inflammatory effects. This reflects the broad interest in pyrimidine compounds for potential therapeutic applications. For example, specific pyrimidine derivatives have demonstrated significant anti-inflammatory activities, highlighting the structural basis for designing new therapeutic agents (Fahmy et al., 2012).

Molecular Modeling and Pharmacological Studies

Molecular modeling and pharmacological evaluations have been conducted on pyridothienopyrimidine derivatives, identifying compounds with antagonist activity against the 5-HT2A receptor. This type of research is crucial for understanding the molecular basis of compound-receptor interactions and for the development of novel drugs with specific pharmacological profiles (El-kerdawy et al., 2010).

Nonlinear Optical (NLO) Properties

The pyrimidine ring's structural elements have been explored for their potential in nonlinear optics (NLO), demonstrating the versatility of these compounds beyond biological applications. Such studies contribute to the development of materials with promising applications in optoelectronics and photonics (Hussain et al., 2020).